4-(2-{3-bromo-4-[(4-fluorobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid

• IUPAC Name: 4-[(E)-2-[3-bromo-4-[(4-fluorophenyl)methoxy]phenyl]-1-cyanoethenyl]benzoic acid
• InChI: InChI=1S/C23H15BrFNO3/c24-21-12-16(3-10-22(21)29-14-15-1-8-20(25)9-2-15)11-19(13-26)17-4-6-18(7-5-17)23(27)28/h1-12H,14H2,(H,27,28)/b19-11-
• InChI Key: DNBJCUWLSQPWNP-ODLFYWEKSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)C=C(C#N)C3=CC=C(C=C3)C(=O)O)Br)F
• Isomeric SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)/C=C(/C#N)\C3=CC=C(C=C3)C(=O)O)Br)F
• Molecular Formula: C23H15BrFNO3
• Molecular Weight: 452.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the bromo and fluoro groups could be introduced using halogenation reactions. The benzyloxy group might be introduced through a Williamson ether synthesis or a similar reaction. The cyanovinyl group could potentially be introduced through a reaction involving a cyano group and an alkene. Finally, the carboxylic acid group could be introduced through a variety of reactions, depending on the other groups present.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The exact structure would depend on the specific arrangement of these groups on the benzene rings.

Chemical Reactions Analysis

This compound could potentially participate in a variety of chemical reactions. The bromo and fluoro groups could take part in substitution reactions. The benzyloxy group could participate in ether cleavage reactions. The cyanovinyl group might undergo addition reactions. The carboxylic acid group could participate in acid-base reactions, among others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxylic acid group could make the compound soluble in water. The bromo and fluoro groups could influence the compound’s reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target. If it were used in a chemical reaction, its mechanism of action would involve the steps of the reaction.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. The specific hazards would depend on the properties of the compound, but could include toxicity, flammability, and reactivity.

Future Directions

The potential uses and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other compounds, or as a reagent in chemical reactions. Further study would be needed to determine its potential applications.